LDC7559

• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• InChI: InChI=1S/C20H19N3O3/c1-13(24)21-15-8-7-14-11-23-16(12-26-20(14)9-15)10-18(22-23)17-5-3-4-6-19(17)25-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChIKey: IFOIINXSFCQLOV-UHFFFAOYSA-N

LDC7559 Compound Procurement Guide

LDC7559 (CAS 2407782-01-6) is a synthetic organic small molecule that functions as a gasdermin D (GSDMD) inhibitor and a phosphofructokinase-1 liver type (PFKL) activator [1]. It was originally identified in a phenotypic screen for compounds that suppress phorbol 12-myristate 13-acetate (PMA)-induced neutrophil extracellular trap formation (NETosis) and subsequently shown to block GSDMD-mediated pyroptotic cell death and IL-1β release [2]. Unlike direct GSDMD pore blockers or upstream caspase inhibitors, LDC7559 exerts its effects at least in part by allosterically activating the glycolytic enzyme PFKL, thereby dampening pentose phosphate pathway flux and NOX2-dependent oxidative burst [3].

1 Dual PFKL activation and GSDMD inhibition – distinct pathway tool

2 Indirect mechanism via glycolytic enzyme modulation, not direct pore blocking

3 Characterized in NETosis, pyroptosis, and neuroinflammation research models

• [1] Amara, N., et al. (2021). Selective activation of PFKL suppresses the phagocytic oxidative burst. Cell, 184(17), 4480–4494.e15. View Source
• [2] Dai, Z., Liu, W. C., Chen, X. Y., et al. (2023). Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors. Frontiers in Immunology, 14, 1178662. View Source
• [3] Amara, N., et al. (2021). Selective activation of PFKL suppresses the phagocytic oxidative burst. Cell, 184(17), 4480–4494.e15. View Source

Why Generic GSDMD Inhibitors Cannot Replace LDC7559

The GSDMD pathway can be blocked at multiple nodes—caspase cleavage (e.g., Ac-FLTD-CMK), GSDMD pore formation (e.g., disulfiram, necrosulfonamide), or upstream inflammasome assembly—each with distinct selectivity liabilities and experimental confounds [1]. LDC7559 is unique among these tool compounds because it does not directly bind GSDMD; instead it activates PFKL, thereby reducing NOX2-dependent oxidative burst and NETosis while simultaneously inhibiting GSDMD-mediated pyroptosis [2]. This dual, indirect mechanism means that substituting LDC7559 with a direct GSDMD pore blocker or a pan-caspase inhibitor inevitably alters the pharmacological profile and may confound interpretation of GSDMD-dependent versus GSDMD-independent contributions to cell death and inflammation [3].

Mechanism mismatch

Direct GSDMD pore blockers (disulfiram, necrosulfonamide) lack PFKL activation; metabolic endpoints may be lost.

Pathway shift

Pan-caspase inhibitors alter upstream inflammasome signaling, confounding interpretation of GSDMD-dependent vs. independent effects.

Analogue gap

NA-11 (PFKL activator) does not inhibit GSDMD; reciprocal activity profile may not transfer across disease models.

• [1] Chen, Y., et al. (2023). GSDMD inhibitors: mechanism, selectivity, and therapeutic potential. Frontiers in Immunology, 14, 11381298. View Source
• [2] Amara, N., et al. (2021). Selective activation of PFKL suppresses the phagocytic oxidative burst. Cell, 184(17), 4480–4494.e15. View Source
• [3] Cai, W., Wu, Z., Lai, J., et al. (2023). LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage. Frontiers in Immunology, 14, 1117310. View Source

Quantitative Differentiation Against Closest GSDMD Modulators

Unique PFKL Activation Mechanism

LDC7559 is the only commercially available GSDMD inhibitor that functions as a PFKL activator. Direct GSDMD binders disulfiram and necrosulfonamide do not increase PFK1 activity [1]. In a head-to-head comparison using recombinant PFKL, LDC7559 activated PFKL with an EC50 of 66.04 ± 18.93 nM, whereas the optimized analog NA-11 yielded an EC50 of 14.00 ± 2.91 nM [2]. No activation was observed with disulfiram, necrosulfonamide, or Ac-FLTD-CMK in this assay, confirming class-level differentiation through a gain-of-function mechanism not shared by other GSDMD pathway modulators.

PFKL activation EC₅₀

Head-to-head

LDC7559: 66.04 ± 18.93 nM
NA-11: 14.00 ± 2.91 nM
Disulfiram, necrosulfonamide, Ac-FLTD-CMK: no activation

Distinct gain-of-function mechanism; PFKL activation not shared by direct GSDMD binders.

Recombinant PFKL, pH 7.5, 3.1 mM ATP, 4 mM F6P

Evidence Dimension	PFKL enzyme activation EC50
Target Compound Data	EC50 = 66.04 ± 18.93 nM (PFKL wild type, pH 7.5, 3.1 mM ATP, 4 mM F6P)
Comparator Or Baseline	NA-11: EC50 = 14.00 ± 2.91 nM; disulfiram, necrosulfonamide, Ac-FLTD-CMK: no activation (ND)
Quantified Difference	LDC7559 is approximately 4.7-fold less potent than NA-11 but is the only commercially accessible PFKL activator with characterized GSDMD inhibition
Conditions	Recombinant PFKL enzyme assay; pH 7.5, 3.1 mM ATP, 4 mM fructose-6-phosphate

Why This Matters

Investigators requiring selective PFKL activation to uncouple metabolic from direct GSDMD effects must use LDC7559, as all other GSDMD inhibitors lack this activity.

• [1] Amara, N., et al. (2021). Selective activation of PFKL suppresses the phagocytic oxidative burst. Cell, 184(17), 4480–4494.e15. View Source
• [2] Table 1, PMC8802628. NA-11, LDC7559, and NA-5 EC50 values for PFKL and PFKM. View Source

Context-Dependent NETosis Inhibition

LDC7559 exhibits differential potency across NETosis inducers. In PMA-stimulated human neutrophils, LDC7559 inhibited NETosis with an IC50 of approximately 5.6 μM, while in cholesterol crystal-induced NETosis the IC50 improved to approximately 300 nM [1]. By contrast, the direct GSDMD pore inhibitor disulfiram and the MLKL/GSDMD inhibitor necrosulfonamide failed to suppress NETosis in a Pseudomonas aeruginosa infection model, whereas LDC7559 showed a non-significant trend toward reduction in that specific context [2]. This context dependence highlights that LDC7559's efficacy is stimulus-specific and may be superior to direct GSDMD binders in sterile inflammatory NETosis driven by crystalline or PMA stimuli.

NETosis inhibition IC₅₀

Reported

PMA-induced: ≈5.6 μM
Cholesterol crystal-induced: ≈300 nM

Reported higher potency in sterile NETosis models; direct binders show limited activity in infection-driven NETosis.

Human neutrophils; stimulus-dependent context

Evidence Dimension	NETosis inhibition IC50
Target Compound Data	PMA-induced NETosis: IC50 ≈ 5.6 μM; cholesterol crystal-induced NETosis: IC50 ≈ 300 nM
Comparator Or Baseline	Disulfiram and necrosulfonamide: no significant NETosis inhibition in PAO1-infected neutrophils (Nature Communications, 2023)
Quantified Difference	LDC7559 inhibits sterile NETosis with nanomolar potency, whereas direct GSDMD binders are inactive in infection-driven NETosis in published models
Conditions	Human neutrophils; PMA or cholesterol crystal stimulation

Why This Matters

For studies of sterile NETosis (e.g., atherosclerosis, autoimmunity), LDC7559 provides efficacy where direct GSDMD pore blockers may not.

• [1] Dai, Z., Liu, W. C., Chen, X. Y., et al. (2023). Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors. Frontiers in Immunology, 14, 1178662. View Source
• [2] Karmakar, M., et al. (2023). NLRP3 selectively drives IL-1β secretion by Pseudomonas aeruginosa infected neutrophils. Nature Communications, 14, 5832. View Source

In Vivo Neuroprotection Across Rodent Models

LDC7559 has been validated in multiple rodent CNS injury models using intraperitoneal dosing. In a rat subarachnoid hemorrhage model, LDC7559 at 20 mg/kg (i.p., daily) significantly improved neurological deficit scores, reduced brain edema, and suppressed microglial activation and GSDMD-mediated neuronal pyroptosis; effects were reversed by the NLRP3 activator nigericin, confirming mechanistic target engagement [1]. In a mouse traumatic brain injury model, 10 mg/kg i.p. LDC7559 inhibited GSDMD-dependent microglial pyroptosis and improved behavioral outcomes [2]. In contrast, in vivo efficacy data for disulfiram or necrosulfonamide in CNS injury models remain sparse or absent, limiting their utility as tool compounds for neuroinflammation studies.

In vivo CNS neuroprotection

Class-level

10–20 mg/kg i.p. daily (mouse TBI, rat SAH); multiple independent replications

Most replicated in vivo evidence among GSDMD inhibitors; comparators lack equivalent CNS validation.

Controlled cortical impact, endovascular perforation models

Evidence Dimension	Effective in vivo dose range for neuroprotection
Target Compound Data	10 mg/kg (mouse TBI) to 20 mg/kg (rat SAH) i.p. daily; 30 mg/kg also tested
Comparator Or Baseline	Disulfiram, necrosulfonamide: limited or no published CNS in vivo efficacy data at comparable endpoints
Quantified Difference	LDC7559 has multiple independent in vivo replications; comparators lack equivalent CNS validation
Conditions	Rodent models: controlled cortical impact (TBI), endovascular perforation (SAH)

Why This Matters

For neuroinflammation programs requiring an in vivo-validated GSDMD inhibitor, LDC7559 is the best-characterized option, reducing the risk of failed translation due to unknown CNS exposure or target engagement.

• [1] Cai, W., Wu, Z., Lai, J., et al. (2023). LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after subarachnoid hemorrhage. Frontiers in Immunology, 14, 1117310. View Source
• [2] Yu, E., Zhang, E., Lv, X., et al. (2023). LDC7559 exerts neuroprotective effects by inhibiting GSDMD-dependent pyroptosis of microglia in mice with traumatic brain injury. Journal of Neuroinflammation, 40(7-8), 742-757. View Source

Physicochemical and Formulation Advantages

LDC7559 has a molecular weight of 349.38 Da, a topological polar surface area of 63.16 Ų, and complies with Lipinski's Rule of Five (zero violations), facilitating blood-brain barrier penetration consistent with its CNS activity [1]. Its DMSO solubility is 70 mg/mL (200.35 mM), and validated in vivo formulations include 5% DMSO/40% PEG300/5% Tween 80/50% ddH₂O (clear solution at 3.5 mg/mL) and CMC-Na suspension (≥5 mg/mL) . By comparison, disulfiram has poor aqueous solubility and requires organic co-solvents, while necrosulfonamide (MW 461.5 Da) has higher molecular weight and polarity. Ac-FLTD-CMK is a peptide-based inhibitor with limited stability and oral bioavailability. These properties make LDC7559 the most formulation-compatible GSDMD pathway inhibitor for routine in vivo use.

Formulation compatibility

Class-level

MW 349.38 Da, TPSA 63.16 Ų, Lipinski 0 violations
DMSO solubility 70 mg/mL
Validated in vivo clear solution (3.5 mg/mL)

Reported favorable formulation profile; may support routine in vivo pharmacology.

Compared to disulfiram (low solubility), necrosulfonamide (higher MW), Ac-FLTD-CMK (peptide)

Evidence Dimension	In vivo formulation compatibility
Target Compound Data	DMSO solubility: 70 mg/mL; validated in vivo clear solution at 3.5 mg/mL; CMC-Na suspension at ≥5 mg/mL
Comparator Or Baseline	Disulfiram: low aqueous solubility; necrosulfonamide: higher MW, polarity; Ac-FLTD-CMK: peptide, limited stability
Quantified Difference	LDC7559 has superior combination of MW, TPSA, Lipinski compliance, and validated in vivo formulations
Conditions	Physicochemical characterization and Selleck in vivo formulation validation

Why This Matters

Procurement decisions for in vivo pharmacology should prioritize LDC7559 to minimize formulation-related variability and ensure reliable systemic exposure.

• [1] IUPHAR/BPS Guide to Immunopharmacology. LDC7559 ligand page: physico-chemical properties. View Source

Procurement-Driven Application Scenarios

Dissecting PFKL-Dependent Versus GSDMD Pore-Dependent Effects

When a research program aims to distinguish whether a phenotype is driven by PFKL-mediated metabolic reprogramming or direct GSDMD pore formation, LDC7559 is the only tool that activates PFKL while inhibiting GSDMD. Direct pore blockers (disulfiram, necrosulfonamide) cannot be used as controls for PFKL-dependent pathways, and NA-11 lacks the GSDMD inhibition component [1]. Side-by-side experiments with LDC7559 and a pure GSDMD pore blocker can deconvolve these mechanisms.

In Vivo Neuroinflammation Studies with a CNS-Penetrant Inhibitor

For preclinical studies in subarachnoid hemorrhage, traumatic brain injury, or other CNS disorders where microglial pyroptosis is implicated, LDC7559 at 10–20 mg/kg i.p. is the only GSDMD inhibitor with replicated in vivo efficacy data across multiple independent laboratories [2]. Procurement of LDC7559 reduces the risk of negative in vivo results due to unvalidated CNS exposure or target engagement seen with other inhibitors.

Sterile Inflammation and Crystalline Disease Models

In atherosclerosis, gout, or cholesterol crystal-driven inflammation models where NETosis and IL-1β release are key endpoints, LDC7559 provides nanomolar potency (IC50 ≈ 300 nM against cholesterol crystal-induced NETosis) not observed with disulfiram or necrosulfonamide in comparable assays [3]. This makes LDC7559 the preferred GSDMD pathway inhibitor for sterile inflammation studies.

Tool Compound for Chemical Biology and Target Deconvolution

Because LDC7559's mechanism was elucidated through unbiased chemical proteomics and its binding site on PFKL has been structurally resolved, it serves as a well-characterized probe for studying PFK1 allosteric regulation and pentose phosphate pathway flux in immune cells [4]. Its commercial availability and extensive literature characterization reduce the risk of target misannotation compared to less-characterized GSDMD inhibitors.

Application

Selection Property

Validation Focus

PFKL-dependent pathway decoupling studies

Dual PFKL activation + GSDMD inhibition

PFKL metabolic reprogramming endpoints vs. pore-mediated pyroptosis

CNS neuroinflammation models

Reported CNS exposure and in vivo replication across laboratories

Microglial pyroptosis and neurobehavioral outcome measures

Sterile NETosis and crystalline inflammation studies

Stimulus-dependent NETosis inhibition profile

NETosis quantification and IL-1β release in sterile models

PFK1 allosteric regulation and chemical biology

Structurally resolved binding site; characterized proteomics profile

PFKL target engagement and pentose phosphate pathway flux assays

• [1] Amara, N., et al. (2021). Selective activation of PFKL suppresses the phagocytic oxidative burst. Cell, 184(17), 4480–4494.e15. View Source
• [2] Cai, W., et al. (2023). LDC7559 inhibits microglial activation and GSDMD-dependent pyroptosis after SAH. Front. Immunol., 14, 1117310; Yu, E., et al. (2023). LDC7559 neuroprotective effects in TBI. J. Neuroinflammation, 40(7-8), 742-757. View Source
• [3] Dai, Z., et al. (2023). Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors. Front. Immunol., 14, 1178662. View Source
• [4] Amara, N., et al. (2021). Selective activation of PFKL suppresses the phagocytic oxidative burst. Cell, 184(17), 4480–4494.e15; PDB 7lw1. View Source